
(2E)-TCO-PNB Ester for Click Chemistry: An In-
depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (2E)-TCO-PNB ester

Cat. No.: B15602069 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of (2E)-TCO-PNB ester, a valuable

reagent in the field of click chemistry. It details its core principles, applications, and the

experimental protocols necessary for its successful implementation in research and

development.

Introduction to (2E)-TCO-PNB Ester
(2E)-TCO-PNB ester, also known as (2E)-trans-Cyclooct-2-en-1-yl (4-nitrophenyl) carbonate,

is a bifunctional molecule designed for bioorthogonal chemistry. It features two key reactive

moieties: a strained trans-cyclooctene (TCO) group and a p-nitrophenyl (PNB) ester. This dual

functionality allows for a two-step conjugation strategy, making it a versatile tool for creating

complex biomolecular architectures.[1][2][3][4][5]

The TCO group is highly reactive towards tetrazines in an inverse-electron-demand Diels-Alder

(iEDDA) reaction. This "click" reaction is exceptionally fast and bioorthogonal, meaning it can

proceed with high efficiency and specificity within complex biological systems without

interfering with native biochemical processes.[6] The PNB ester, on the other hand, is an

amine-reactive group, enabling the covalent attachment of the TCO moiety to proteins,

peptides, and other biomolecules containing primary amines, such as lysine residues.[5][7]

Physicochemical Properties and Handling
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A summary of the key physicochemical properties of (2E)-TCO-PNB ester is provided in the

table below.

Property Value Reference(s)

Molecular Formula C₁₅H₁₇NO₅ [3]

Molecular Weight 291.30 g/mol [3]

Appearance White to off-white solid

Storage Conditions
Store at -20°C, desiccated and

protected from light.
[2]

Stability

The trans-cyclooctene ring is

strained and can isomerize to

the less reactive cis-

cyclooctene over time,

especially when exposed to

light or certain metals. Long-

term storage in solution is not

recommended.

[7]

Handling Precautions: Due to the moisture sensitivity of the PNB ester, it is recommended to

warm the reagent to room temperature before opening to prevent condensation. Stock

solutions should be prepared in anhydrous solvents such as DMSO or DMF immediately prior

to use.[7]

The Inverse-Electron-Demand Diels-Alder (iEDDA)
Reaction
The core of (2E)-TCO-PNB ester's utility lies in the iEDDA reaction between its TCO group and

a tetrazine. This reaction is characterized by its exceptionally fast kinetics and high specificity.
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Reactants

Cycloaddition

Retro-Diels-Alder Oxidation
(2E)-TCO-PNB ester

Unstable Bicyclic Intermediate

+ Tetrazine

Tetrazine

Dihydropyridazine- N₂

N₂ (gas)

Stable Pyridazine ProductOxidation

PROTAC Mechanism of Action

1. Ternary Complex Formation

2. Ubiquitination

3. Proteasomal Degradation

PROTAC

Ternary Complex
(POI-PROTAC-E3)Protein of Interest (POI)

E3 Ubiquitin Ligase

Ubiquitinated POI+ Ubiquitin

Degraded POI

Degradation by Proteasome

Recycled PROTAC

PROTAC Release

26S Proteasome
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Pre-targeted Imaging Workflow

Step 1: Administration of Targeting Agent

Step 2: Accumulation and Clearance

Step 3: Administration of Imaging Probe

Step 4: In Vivo Click Reaction and Imaging

Administer TCO-modified
Antibody

Antibody accumulates at
target site (e.g., tumor)

Unbound antibody clears
from circulation

Administer Tetrazine-labeled
Imaging Probe (e.g., PET tracer)

Rapid in vivo click reaction
at target site

PET/SPECT Imaging with high
signal-to-background ratio

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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